BENGHE Foundational & Exploratory

Check Availability & Pricing

IR-1048 Dye: A Comprehensive Technical Guide
for Advanced Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: IR-1048
CAS No.: 155613-98-2
Cat. No.: B1146480
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of IR-1048, a near-infrared
(NIR) heptamethine cyanine dye. This document consolidates critical data on its
physicochemical properties, applications in advanced research, and detailed experimental
protocols. The information is tailored for professionals in drug development, biomedical
research, and materials science, offering a centralized resource for leveraging IR-1048 in their
work.

Core Properties of IR-1048

IR-1048 is a specialized organic dye with strong absorption and fluorescence in the second
near-infrared (NIR-II) window, a region of the electromagnetic spectrum with minimal tissue
autofluorescence and deep tissue penetration. These characteristics make it an invaluable tool
for in vivo imaging and other biomedical applications.

Physicochemical and Photophysical Data
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The fundamental properties of IR-1048 are summarized in the tables below, providing a quick

reference for experimental design and application development.

Identifier Value Source
CAS Number 155613-98-2 [1][2]
Molecular Formula CaoH3sBCl3FsN2 [1][2]
Molecular Weight 739.91 g/mol [11[2]
1-Butyl-2-[2-[3-[(1-butyl-6-
chlorobenz[cd]indol-2(1H)-
ylidene)ethylidene]-2-chloro-1-

Synonym [1]
cyclohexen-1-yllethenyl]-6-
chlorobenz[cd]indolium
tetrafluoroborate

Photophysical -

Value Conditions Source

Property

Maximum Absorption )

1048 nm in ethanol [1]

(Amax)

Maximum Emission

~1050-1100 nm General
(Aem)
Fluorescence i
] 0.001 in ethanol [3]

Quantum Yield (®F)
Molar Extinction in methanol (for a

o ~170,800 M~1cm~t o [1]
Coefficient (g) similar dye)
Appearance Solid - [4]

. Soluble in water,
Solubility General
ethanol, DMSO

[31141[5]

Storage Temperature -20°C -

[1]
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Applications in Research and Development

IR-1048's unique spectral properties have led to its use in a variety of cutting-edge research
applications, particularly in the fields of oncology and vascular biology.

Near-Infrared Il (NIR-II) Fluorescence Imaging: With its emission in the 1000-1700 nm
window, IR-1048 allows for high-resolution, deep-tissue in vivo imaging with reduced
scattering and autofluorescence.[4][6] This is particularly advantageous for visualizing deep-
seated tumors and fine vascular structures.

Photoacoustic Imaging: As a photoacoustic contrast agent, IR-1048 can generate strong
acoustic signals upon laser irradiation, enabling high-resolution imaging of biological tissues.
This modality is often used in conjunction with fluorescence imaging for a more
comprehensive understanding of the tumor microenvironment.[7]

Photothermal Therapy (PTT): IR-1048 can efficiently convert absorbed light energy into heat,
making it a potent agent for photothermal therapy. When localized in a tumor and irradiated
with a laser, the resulting hyperthermia can induce cancer cell death.[8]

Theranostics: The combination of imaging and therapeutic capabilities makes IR-1048 a
promising candidate for theranostic applications. It can be used to identify and locate tumors
through imaging, followed by targeted photothermal ablation of the cancerous tissue.[1]

Drug Delivery: IR-1048 has been incorporated into pH-responsive drug carriers for targeted
thrombolytic therapy, where its imaging properties allow for real-time monitoring of the drug
delivery system.[1]

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving IR-1048.
These protocols are based on established practices and can be adapted to specific research

needs.

General Synthesis of Heptamethine Cyanine Dyes
(Representative Protocol)
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While a specific synthesis protocol for IR-1048 is not readily available in the public domain, a
general method for synthesizing similar heptamethine cyanine dyes involves the condensation
of indolenium salts with a reactive intermediate.[4]

Materials:

Substituted indolenium salt

N-[5-(phenylamino)-2,4-pentadienylidene]aniline monohydrochloride (or similar reactive
intermediate)

Acetonitrile

Triethylamine

Reflux apparatus

Purification supplies (e.g., for recrystallization)

Procedure:

Dissolve the substituted indolenium salt and the reactive intermediate in acetonitrile in a
round-bottom flask.

Add triethylamine to the mixture to act as a base.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography.

After the reaction is complete, cool the mixture to room temperature.

The crude dye will precipitate out of the solution. Collect the precipitate by filtration.

Wash the crude product with a suitable solvent, such as diethyl ether, to remove impurities.

Purify the dye by recrystallization from a solvent like methanol to obtain the final product with
high purity.
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In Vivo Near-Infrared Il Fluorescence Imaging

This protocol outlines the general steps for performing in vivo NIR-II imaging in a preclinical
tumor model using an IR-1048-based agent.

Materials:

Tumor-bearing mouse model (e.g., subcutaneous A549 tumor)

IR-1048 imaging agent (e.g., IR1048-MZ) dissolved in a biocompatible vehicle (e.g., PBS
with a small amount of DMSO)

In vivo imaging system equipped for NIR-II fluorescence detection (e.g., with an InGaAs
camera and appropriate filters)

Anesthesia (e.qg., isoflurane)
Procedure:
» Anesthetize the tumor-bearing mouse using isoflurane.

» Administer the IR-1048 imaging agent via intravenous injection (e.g., through the tail vein).
The typical dose may range from 20 to 40 pg/mL in a volume of 100-200 pL.[8]

» Place the anesthetized animal in the imaging chamber of the NIR-II fluorescence imaging
system.

e Acquire fluorescence images at various time points post-injection (e.g., 0, 2, 4, 8, 12, 24, and
48 hours) to determine the optimal imaging window for tumor accumulation and background
clearance.

o Use an appropriate excitation laser (e.g., 980 nm) and a long-pass emission filter (e.g.,
>1000 nm) for image acquisition.[3]

e Analyze the images to quantify the fluorescence intensity in the tumor region relative to the
surrounding healthy tissue to determine the tumor-to-background ratio.

Photothermal Therapy in a Preclinical Model
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This protocol describes the use of IR-1048 for photothermal therapy of tumors in a mouse
model.

Materials:

Tumor-bearing mouse with accumulated IR-1048 agent (from the imaging protocol)

High-power NIR laser (e.g., 980 nm)

Infrared thermal camera

Anesthesia (e.g., isoflurane)
Procedure:

o Anesthetize the tumor-bearing mouse at the time point of maximum tumor accumulation of
the IR-1048 agent, as determined by the imaging study.

o Position the mouse so that the tumor is accessible to the laser beam.

« [rradiate the tumor with the 980 nm laser at a specific power density (e.g., 0.1 W/cm?) for a
set duration (e.g., 2-5 minutes).[8]

e Monitor the temperature of the tumor region in real-time using an infrared thermal camera to
ensure it reaches the desired therapeutic range (typically >50°C).

» After the treatment, monitor the tumor size and animal well-being over time to assess the
therapeutic efficacy.

Visualizations

The following diagrams illustrate key concepts and workflows related to IR-1048.

Chemical Structure of IR-1048
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Click to download full resolution via product page

Caption: Chemical structure of the IR-1048 dye.

IR-1048 Theranostic Workflow
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Caption: A typical workflow for cancer theranostics using IR-1048.
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Hypoxia-Activated Imaging with IR-1048 Derivative
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Caption: Signaling pathway for hypoxia-activated imaging using an NTR-responsive IR-1048
derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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